Cas no 1797160-44-1 (N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide)

• Product Name: N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide
• CAS No: 1797160-44-1
• MF: C₂₁H₃₁NO₄S
• MW: 393.540145158768
• CID: 5371155
• Update Time: 2025-05-21

N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide

• Inchi： 1S/C21H31NO4S/c1-25-20-5-3-15(4-6-20)7-8-27(23,24)22-14-21(26-2)18-10-16-9-17(12-18)13-19(21)11-16/h3-6,16-19,22H,7-14H2,1-2H3
• InChI Key： BMQSZBIGLADSOC-UHFFFAOYSA-N
• SMILES： C(S(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide

N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide: A Comprehensive Overview

N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide, identified by the CAS number 1797160-44-1, is a highly specialized chemical compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an adamantane moiety with a sulfonamide group, making it a subject of interest in both academic and commercial research.

The molecular structure of this compound is notable for its adamantane component, a diamondoid hydrocarbon with a rigid and highly symmetrical framework. This structural feature contributes to the compound's stability and unique physical properties. The presence of the sulfonamide group further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable substituent in the design of novel pharmaceutical agents. Additionally, the adamantane moiety has been shown to improve drug-like properties such as lipophilicity and permeability, which are critical for drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the adamantane-based intermediate, followed by the introduction of the methoxy group and subsequent coupling with the sulfonamide moiety. This process requires precise control over reaction conditions to ensure high yields and purity.

The application of this compound extends beyond pharmaceuticals. Its rigid structure and functional groups make it a promising candidate for use in materials science, particularly in the development of advanced polymers and nanomaterials. Researchers have explored its potential as a building block for constructing self-assembled monolayers and stimuli-responsive materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group significantly influences the compound's electronic distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.

In conclusion, N-[(2-methoxy-2-adamantyl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future innovations in drug discovery, materials science, and beyond.